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Compound of Interest

Compound Name: TC-2153

Cat. No.: B15616033 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with TC-2153, a selective inhibitor of striatal-enriched

protein tyrosine phosphatase (STEP). The following procedural guidance is designed to ensure

the safe handling, use, and disposal of this compound, fostering a secure laboratory

environment.

Personal Protective Equipment (PPE)
When handling TC-2153, particularly in its solid form, adherence to standard laboratory safety

protocols is paramount. The following personal protective equipment is mandatory to prevent

skin and respiratory exposure.
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PPE Category Item Specification

Hand Protection Gloves
Nitrile or latex, powder-free.

Check for tears before use.

Eye Protection Safety Glasses or Goggles
Must provide a complete seal

around the eyes.

Body Protection Laboratory Coat Long-sleeved, fully buttoned.

Respiratory Protection Fume Hood

All handling of solid TC-2153

and preparation of stock

solutions should be performed

in a certified chemical fume

hood.

N95 Respirator

Recommended when weighing

or handling the powder outside

of a fume hood, or if

aerosolization is possible.[1]

Foot Protection Closed-toe Shoes
Shoes must cover the entire

foot.

Operational Plan
A systematic approach to the handling of TC-2153 from receipt to disposal is essential for

laboratory safety and experimental integrity.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage of Solid Compound: Store the solid TC-2153 in a tightly sealed container in a cool,

dry, and well-ventilated area.

Storage of Stock Solutions: For stock solutions, MedchemExpress recommends storage at

-80°C for up to 6 months or -20°C for 1 month.[2] Avoid repeated freeze-thaw cycles.
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Handling and Solution Preparation
Engineering Controls: All weighing and initial dilution of the solid compound must be

conducted in a chemical fume hood to minimize inhalation risk.

Weighing: Use an analytical balance within the fume hood. Handle the powder carefully to

avoid creating dust.

Solvent Selection: TC-2153 is commonly dissolved in dimethyl sulfoxide (DMSO) for in vitro

experiments.[2]

Solution Preparation:

Determine the required concentration and volume of the stock solution.

In a chemical fume hood, carefully weigh the desired amount of TC-2153 powder into a

sterile vial.

Add the appropriate volume of sterile DMSO to the vial.

Cap the vial securely and vortex until the solid is completely dissolved.

For working solutions, further dilute the stock solution with the appropriate cell culture

medium or buffer immediately before use.

Spill and Exposure Procedures
Minor Spills (Solid):

Wear appropriate PPE.

Gently cover the spill with absorbent paper towels to avoid raising dust.

Dampen the absorbent paper with water and wipe the area.

Place all contaminated materials in a sealed bag for hazardous waste disposal.

Clean the spill area with soap and water.
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Minor Spills (Liquid):

Wear appropriate PPE.

Cover the spill with absorbent material.

Collect the saturated absorbent material and place it in a sealed bag for hazardous waste

disposal.

Clean the spill area with soap and water.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of TC-2153 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste:

Unused or expired solid TC-2153 should be disposed of as hazardous chemical waste.

Place the original container or a clearly labeled, sealed container in the designated

hazardous waste receptacle.

Liquid Waste:
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Collect all solutions containing TC-2153 (e.g., unused stock solutions, experimental

media) in a clearly labeled, sealed hazardous waste container.

Do not pour TC-2153 solutions down the drain.[1]

Contaminated Materials:

All materials that have come into contact with TC-2153 (e.g., pipette tips, gloves,

absorbent paper) should be considered contaminated.

Place these materials in a sealed, labeled bag and dispose of them as hazardous solid

waste.

Quantitative Data
Parameter Value Source

Purity 98.73% MedchemExpress[2]

In Vitro Application
10 µM; 3 h in cortical and

hippocampal neurons
MedchemExpress[2]

In Vivo Application (Acute)
10 mg/kg and 20 mg/kg; p.o.;

single dose in mice
MedchemExpress[2]

In Vivo Application (Chronic)
20 mg/kg; i.p.; once daily for 7

d in mice
MedchemExpress[2]

Experimental Protocols
In Vitro Inhibition of STEP in Cultured Neurons
This protocol describes the treatment of primary cortical and hippocampal neurons with TC-
2153 to assess its effect on STEP-mediated signaling.

Cell Culture: Plate primary cortical and hippocampal neurons at a suitable density in

appropriate culture plates and maintain in a humidified incubator at 37°C and 5% CO2.

Preparation of TC-2153 Working Solution:
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Thaw a frozen aliquot of 10 mM TC-2153 in DMSO.

Aseptically dilute the stock solution in pre-warmed, complete neuronal culture medium to a

final concentration of 10 µM. Prepare a vehicle control solution with the same final

concentration of DMSO (typically 0.1%).

Treatment:

Carefully remove the existing culture medium from the neuronal cultures.

Add the prepared TC-2153 working solution or vehicle control solution to the respective

wells.

Return the plates to the incubator for 3 hours.[2]

Cell Lysis and Analysis:

After the incubation period, wash the cells with ice-cold phosphate-buffered saline (PBS).

Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors.

Collect the cell lysates and determine the protein concentration.

Analyze the phosphorylation status of STEP substrates (e.g., ERK1/2, Pyk2, GluN2B) by

Western blotting.

In Vivo Administration of TC-2153 in a Mouse Model
This protocol outlines the acute administration of TC-2153 to mice to evaluate its in vivo effects.

All animal procedures should be approved by an Institutional Animal Care and Use Committee

(IACUC).

Animal Acclimation: Acclimate mice to the housing facility for at least one week prior to the

experiment.

Preparation of Dosing Solution:

For a 10 mg/kg dose in a 25 g mouse, weigh 0.25 mg of TC-2153.
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Dissolve the TC-2153 in a suitable vehicle (e.g., saline with a small percentage of a

solubilizing agent like Tween 80 or DMSO, followed by dilution in saline). The final volume

for oral gavage is typically 100-200 µL. Prepare a vehicle control solution.

Administration:

Gently restrain the mouse.

Administer the prepared TC-2153 solution or vehicle control orally (p.o.) using a gavage

needle.

Post-Dosing Monitoring and Tissue Collection:

Monitor the animals for any adverse effects.

At a predetermined time point post-dosing (e.g., 3 hours), euthanize the animals according

to approved protocols.

Dissect and collect relevant tissues (e.g., brain regions) for subsequent analysis (e.g.,

Western blotting, immunohistochemistry).
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Caption: Experimental workflow for in vitro and in vivo studies with TC-2153.
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Caption: TC-2153 inhibits STEP, leading to increased phosphorylation of downstream targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling TC-2153].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15616033#personal-protective-equipment-for-
handling-tc-2153]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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